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Compound of Interest

Compound Name: Acetovanillone

Cat. No.: B370764

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, properties, synthesis,
and biological activity of Acetovanillone, also widely known by its synonym Apocynin. It is
intended to serve as a technical resource, incorporating detailed experimental protocols and
guantitative data to support research and development endeavors.

Chemical Structure and Physicochemical Properties

Acetovanillone, systematically named 1-(4-hydroxy-3-methoxyphenyl)ethanone, is a natural
organic compound belonging to the acetophenone class.[1] Structurally, it is characterized by a
benzene ring substituted with a hydroxyl group, a methoxy group, and an acetyl group at
positions 4, 3, and 1, respectively.[1][2] This arrangement of functional groups is critical to its
chemical reactivity and biological activity.

The molecule is largely planar, with all carbon and oxygen atoms of the substituted ring lying in
the same plane.[3] Its natural occurrences are diverse, having been isolated from plants such
as Picrorhiza kurroa and the Canadian hemp (Apocynum cannabinum), and it is also a known
byproduct of lignin degradation.[4][5]

Quantitative Physicochemical Data

The key physicochemical properties of Acetovanillone are summarized in the table below for
easy reference and comparison.
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Property Value Reference(s)
1-(4-hydroxy-3-

IUPAC Name [1][6]
methoxyphenyl)ethanone
Apocynin, 4'-Hydroxy-3'-

Synonyms methoxyacetophenone, [1][6]
Acetoguaiacone

CAS Number 498-02-2 [1][6]

Molecular Formula CoH1003 [1][6]

Molecular Weight 166.17 g/mol [1][6]
White to off-white or yellowish

Appearance ) [4107118]
crystalline powder

Melting Point 112-116 °C [819]

Boiling Point 297.5 °C at 760 mmHg [8]
Soluble in hot water, alcohol,

- DMSO (=100 mg/mL), and

Solubility o ) [71[8]
essential oils. Sparingly
soluble in cold water.
InChl=1S/C9H1003/c1-6(10)7-

InChl 3-4-8(11)9(5-7)12-2/h3- [6]

5,11H,1-2H3

Canonical SMILES

CC(=0)C1=CC(=C(C=C1)0)O
C

[6]

Synthesis of Acetovanillone

The most common and industrially significant method for synthesizing Acetovanillone is the
Friedel-Crafts acylation of guaiacol.[4] This electrophilic aromatic substitution reaction
introduces an acetyl group onto the guaiacol ring, preferentially at the para-position relative to
the hydroxyl group due to steric hindrance from the adjacent methoxy group.
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Synthetic Workflow Diagram

The diagram below illustrates the logical flow of a typical Friedel-Crafts acylation synthesis of
Acetovanillone.

Caption: General workflow for the synthesis of Acetovanillone.

Detailed Experimental Protocol: Friedel-Crafts Acylation

This protocol describes a representative laboratory-scale synthesis of Acetovanillone from
guaiacol and acetyl chloride using an aluminum chloride catalyst.[1][4]

Materials:

Guaiacol (1.0 eq)

e Anhydrous Aluminum Chloride (AICI3) (1.2 eq)

e Acetyl Chloride (1.1 eq)

¢ Dichloromethane (DCM), anhydrous

e Hydrochloric Acid (HCI), 3M

e Saturated Sodium Bicarbonate (NaHCOs3) solution
» Brine (saturated NaCl solution)

¢ Anhydrous Magnesium Sulfate (MgSOa)

e |ce

e Round-bottom flask, addition funnel, reflux condenser, magnetic stirrer, and heating mantle
e Separatory funnel

Procedure:

o Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g.,
nitrogen), suspend anhydrous aluminum chloride (1.2 eq) in anhydrous DCM. Cool the
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suspension to 0 °C in an ice bath.

Addition of Reactants: To the cooled suspension, add guaiacol (1.0 eq). In a separate, dry
addition funnel, charge acetyl chloride (1.1 eq) diluted with a small amount of anhydrous
DCM.

Acylation Reaction: Add the acetyl chloride solution dropwise to the stirred reaction mixture
over 30-60 minutes, ensuring the temperature remains below 5 °C. After the addition is
complete, allow the mixture to warm to room temperature and then heat under reflux for 1-2
hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

Work-up: Once the reaction is complete, cool the flask in an ice bath. Slowly and carefully
qguench the reaction by pouring the mixture over a beaker of crushed ice and 3M HCI. Stir
until all solids have dissolved.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract
the aqueous layer twice more with DCM.

Washing: Combine the organic extracts and wash sequentially with 3M HCI, water, saturated
NaHCOs solution, and finally with brine.

Drying and Concentration: Dry the organic layer over anhydrous MgSOu4, filter, and
concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude
product.

Purification: Purify the crude solid by recrystallization from a suitable solvent system (e.g.,
ethanol/water or toluene/hexane) or by column chromatography on silica gel to afford pure
Acetovanillone.[4]

Spectroscopic Data and Characterization

The structure of Acetovanillone is confirmed by various spectroscopic methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR (CDCIs, 90 MHz): Chemical shifts (d) are typically observed at approximately 2.56
ppm (singlet, 3H, -COCHs3), 3.93 ppm (singlet, 3H, -OCHs), 6.36 ppm (singlet, 1H, Ar-OH),
6.9-7.0 ppm (doublet, 1H, Ar-H), and 7.5-7.6 ppm (multiplet, 2H, Ar-H).[2]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b370764?utm_src=pdf-body
https://files.core.ac.uk/download/pdf/39699751.pdf
https://www.benchchem.com/product/b370764?utm_src=pdf-body
https://www.youtube.com/watch?v=NQad3rr5MrA
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b370764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 13C NMR (CDClIs, 15.09 MHz): Key carbon signals are observed around & 26.07 (-COCHs),
56.04 (-OCHs), 110.22 (Ar-CH), 114.21 (Ar-CH), 124.11 (Ar-CH), 130.07 (Ar-C), 146.99 (Ar-
C), 150.95 (Ar-C), and 197.26 (C=0).[2]

Infrared (IR) Spectroscopy

The IR spectrum shows characteristic absorption bands for its functional groups:

A broad peak around 3300-3500 cm~1 corresponding to the O-H stretching of the phenolic
hydroxyl group.

A strong, sharp peak around 1660-1680 cm~* due to the C=0 stretching of the ketone.

Peaks in the 1580-1600 cm~* and 1450-1500 cm~* regions for the C=C stretching of the
aromatic ring.

A peak around 1270 cm~! for the C-O stretching of the aryl ether.

Biological Activity and Mechanism of Action

Acetovanillone is most renowned in the biomedical field as a selective inhibitor of NADPH
oxidase (NOX) enzymes.[6][7] These enzymes are a primary source of reactive oxygen species
(ROS) in inflammatory cells like neutrophils and macrophages.

Mechanism of NADPH Oxidase Inhibition

The NOX enzyme complex is composed of membrane-bound subunits (e.g., gp91phox and
p22phox) and cytosolic regulatory subunits (e.g., p47phox, p67phox, and Rac).[9] In resting
cells, these components are separate and the enzyme is inactive. Upon cellular stimulation
(e.g., by pathogens or inflammatory signals), the cytosolic subunits translocate to the cell
membrane and assemble with the membrane-bound components to form the active oxidase.

Acetovanillone's primary mechanism of action is the inhibition of this assembly process. It
specifically prevents the translocation of the crucial p47phox subunit from the cytosol to the cell
membrane.[8] By blocking this step, Acetovanillone prevents the formation of the functional
enzyme complex, thereby inhibiting the production of superoxide (Oz") and subsequent ROS.
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It is important to note that Acetovanillone is considered a prodrug; it is believed to be
activated by peroxidases, such as myeloperoxidase (MPO) present in phagocytes, to form a
dimeric species (diapocynin) which may be the more active inhibitory compound.[5][8]

Signaling Pathway Diagram

The following diagram illustrates the inhibitory effect of Acetovanillone on the NADPH oxidase

signaling pathway.
Caption: Inhibition of NADPH oxidase assembly by Acetovanillone.

Quantitative Biological Activity

Acetovanillone's inhibitory potency and antioxidant effects have been quantified in various

studies.
Parameter Value | Effect Reference(s)
ICso for NADPH Oxidase 10 uM [6]

. o Decreased MDA content by
Effect on Lipid Peroxidation

(MDA)

40.6% in a rat model of cardiac

injury.

o Increased Superoxide
Effect on Antioxidant Enzymes

Dismutase (SOD) levels by
(SOD)

126.3% in the same model.

Experimental Protocol: NADPH Oxidase Activity
Assay

This protocol provides a generalized method for assessing NADPH oxidase activity in
stimulated neutrophils using a lucigenin-based chemiluminescence assay, suitable for
determining the ICso of an inhibitor like Acetovanillone.[5]

Objective: To measure the production of superoxide from neutrophils and assess the inhibitory
effect of Acetovanillone.
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Materials:

Human Polymorphonuclear Neutrophils (PMNSs), isolated from fresh blood.
Lucigenin

Phorbol 12-myristate 13-acetate (PMA) or opsonized zymosan (OPZ) as a stimulus.
Acetovanillone (Apocynin) stock solution in DMSO.

Hanks' Balanced Salt Solution (HBSS).

96-well white opaque microplate.

Luminometer (plate reader with chemiluminescence detection).

Procedure:

Cell Preparation: Isolate PMNs from healthy donor blood using a standard method like Ficoll-
Paque density gradient centrifugation followed by dextran sedimentation. Resuspend the
purified PMNs in HBSS to a final concentration of 1-2 x 10° cells/mL.

Inhibitor Incubation: In the wells of the 96-well plate, add 50 pL of the PMN suspension. Add
50 uL of HBSS containing various concentrations of Acetovanillone (e.g., ranging from 0.1
UM to 100 uM). Include a vehicle control (DMSO) and a no-cell blank. Incubate the plate at
37 °C for 15-30 minutes.

Assay Initiation: Prepare a working solution of lucigenin (as the superoxide probe) and PMA
(as the stimulus) in HBSS. Add 100 uL of this solution to each well to initiate the reaction.
Final concentrations should be in the range of 100-200 uM for lucigenin and ~1 pg/mL for
PMA.

Chemiluminescence Measurement: Immediately place the plate into a luminometer pre-
heated to 37 °C. Measure the chemiluminescence signal kinetically over 30-60 minutes, with
readings taken every 1-2 minutes.

Data Analysis: For each concentration of Acetovanillone, calculate the area under the curve
(AUC) or the peak chemiluminescence value. Subtract the background reading from the no-
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cell blank. Normalize the data to the vehicle control (defined as 100% activity).

» |ICso Determination: Plot the normalized activity (%) against the logarithm of the
Acetovanillone concentration. Fit the data to a four-parameter logistic (sigmoidal dose-
response) curve to calculate the ICso value, which is the concentration of Acetovanillone
that causes 50% inhibition of the NADPH oxidase activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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